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Abstract

Cyclohexyl benzoate (CAS 2412-73-9) is an ester of benzoic acid and cyclohexanol.[1][2]
This technical guide provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and analysis, and a review of its
current applications. While primarily utilized as a plasticizer and fragrance ingredient, its role as
a pharmaceutical intermediate suggests potential for broader applications in drug development.
[2][3] This document aims to be a valuable resource for researchers and professionals in the
chemical and pharmaceutical sciences.

Chemical and Physical Properties

Cyclohexyl benzoate is a colorless to pale yellow, viscous liquid with a mild, balsamic, and
somewhat floral and herbaceous odor.[1][4] It is soluble in organic solvents but has limited
solubility in water.[1] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Cyclohexyl Benzoate
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Property Value Reference(s)
CAS Number 2412-73-9 [5]
Molecular Formula C13H1602 [5]
Molecular Weight 204.26 g/mol [5]
Colorless to light yellow clear
Appearance -
liquid
Mild, faint, warm-balsamic,
Odor [4]
floral, herbaceous
Boiling Point approx. 282-285 °C [1]
Melting Point <-10°C [6]
Density 1.0538 g/cm3 at 25 °C [6]
Flash Point 132.7 °C [3]

Refractive Index

1.52350 at 15.5 °C

[7]

LogP

3.87

[8]

Synthesis of Cyclohexyl Benzoate

Cyclohexyl benzoate is typically synthesized via two primary methods: Fischer esterification
of benzoic acid and cyclohexanol, or the reaction of benzoyl chloride with cyclohexanol.

Fischer Esterification

This method involves the acid-catalyzed esterification of benzoic acid with cyclohexanol. To
drive the equilibrium towards the product, it is common to use an excess of one reactant or to
remove the water formed during the reaction.[9]

Experimental Protocol: Fischer Esterification of Cyclohexyl Benzoate
e Materials:

o Benzoic acid
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o Cyclohexanol

o Concentrated sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water, optional)
o Diethyl ether or Ethyl acetate (for extraction)

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

[¢]

Anhydrous sodium sulfate or magnesium sulfate (drying agent)

Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (and a
Dean-Stark trap if using toluene), combine benzoic acid (1.0 equivalent) and cyclohexanol
(1.2-1.5 equivalents).

o If using, add toluene to the flask.

o Slowly and with caution, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1
equivalents) to the reaction mixture.

o Heat the mixture to reflux with vigorous stirring. Monitor the progress of the reaction by
thin-layer chromatography (TLC). If using a Dean-Stark trap, continue reflux until the
theoretical amount of water has been collected.[9]

o Once the reaction is complete, allow the mixture to cool to room temperature.
o Dilute the reaction mixture with diethyl ether or ethyl acetate.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted benzoic
acid), and finally with brine.[9]
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o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude cyclohexyl
benzoate.[9]

o The crude product can be purified by vacuum distillation.

Synthesis from Benzoyl Chloride

This method involves the reaction of cyclohexanol with the more reactive benzoyl chloride,
often in the presence of a base like pyridine or triethylamine to neutralize the HCI byproduct.
[10][11]

Experimental Protocol: Synthesis of Cyclohexyl Benzoate from Benzoyl Chloride
e Materials:
o Cyclohexanol
o Benzoyl chloride
o Pyridine or Triethylamine (base)
o Dichloromethane (solvent)
o 0.5 M HCI solution
o Saturated sodium bicarbonate solution
o Saturated sodium chloride solution (brine)
o Anhydrous sodium sulfate
e Procedure:

o In a round-bottom flask under an inert atmosphere, dissolve cyclohexanol (1.0 equivalent)
and triethylamine (1.1 equivalents) in anhydrous dichloromethane.[11]

o Cool the mixture in an ice bath.
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o Slowly add benzoyl chloride (1.05 equivalents) to the stirred solution.

o Allow the reaction to warm to room temperature and stir for 16 hours or until completion as
monitored by TLC.[11]

o Transfer the reaction mixture to a separatory funnel and wash sequentially with 0.5 M HCI
solution, saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure.

o The crude product can be purified by flash chromatography on silica gel using a
hexane/ethyl acetate gradient.

Workflow for Synthesis and Purification
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(Crude Cyclohexyl Benzoate)

Purification
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:

Drying with Na2S0O4

:

Rotary Evaporation

:

Vacuum Distillation
OR
Flash Chromatography

:
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Caption: General workflow for the synthesis and purification of cyclohexyl benzoate.
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Spectroscopic Analysis

The structure of cyclohexyl benzoate can be confirmed by various spectroscopic techniques.

Table 2: Spectroscopic Data for Cyclohexyl Benzoate
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Technique

Key Features and Interpretation

1H NMR

The spectrum shows characteristic signals for
the aromatic protons of the benzoate group and
the aliphatic protons of the cyclohexyl ring.
Aromatic protons typically appear as multiplets
in the range of 7.4-8.1 ppm. The proton on the
carbon bearing the ester oxygen (OCH) of the
cyclohexyl ring appears as a multiplet around
5.0 ppm. The remaining cyclohexyl protons
appear as a series of multiplets between 1.2
and 2.0 ppm.[1]

13C NMR

The carbonyl carbon of the ester group is
observed around 166 ppm. Aromatic carbons
appear in the 128-133 ppm region. The carbon
of the cyclohexyl ring attached to the oxygen (C-
0) is found around 73 ppm, while the other
cyclohexyl carbons resonate in the 23-32 ppm

range.

IR Spectroscopy

A strong absorption band corresponding to the
C=0 stretch of the ester is typically observed
around 1715-1720 cm~1. C-O stretching
vibrations are seen in the 1270-1300 cm~1
(asymmetric) and 1100-1130 cm~1 (symmetric)
regions. Aromatic C-H stretches are observed
above 3000 cm™1, while aliphatic C-H stretches
appear just below 3000 cm~1.[12][13]

Mass Spectrometry

The molecular ion peak [M]* is observed at m/z
= 204. Common fragmentation patterns include
the loss of the cyclohexoxy radical to give the
benzoyl cation at m/z = 105 (often the base
peak), and the loss of a cyclohexene molecule
(via McLafferty rearrangement) to give the

benzoic acid radical cation at m/z = 122.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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